Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

Catalog No. Product Name CAS No. Price
VC385509 Cetirizine N-Oxide 1076199-80-8 Inquiry
VC385479 Clemastine N-Oxide 108825-05-4 Inquiry
VC385517 Cetirizine Related Compound 108983-83-1 Inquiry
VC385413 Acemannan 110042-95-0 Inquiry
VC385521 Bilastine Impurity 2 1181267-36-6 Inquiry
VC385495 4-Chloro Benzhydrol (Meclozine EP Impurity B) 119-56-2 Inquiry
VC385489 Chlorpheniramine N-Oxide 2HCl 120244-82-8 Inquiry
VC385465 Cycloserine Diketopiperazine 1204-99-5 Inquiry
VC385503 Cetirizine 3-Chloro Impurity 1232460-31-9 Inquiry
VC385519 Cetirizine Impurity (4-Chlorobenzophenone) 134-85-0 Inquiry
VC385485 Desisobutyryl Ciclesonide 161115-59-9 Inquiry
VC385513 (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) 163837-48-7 Inquiry
VC385491 Dexchlorpheniramine maleate 2438-32-6 Inquiry
VC385497 (R)-Cetirizine N-Oxide DiHCl 442863-80-1 Inquiry
VC385421 N-Desmethyl Azelastine 47491-38-3 Inquiry
VC385483 Clemastine Fumarate Impurity C 59767-24-7 Inquiry
VC385481 Clemastine Fumarate Impurity B 61771-18-4 Inquiry
VC385473 (R,S)-4-Hydroxy Cyclophosphamide 61903-30-8 Inquiry
VC385477 Clofedanol O-β-D-Glucuronide 66171-85-5 Inquiry
VC385463 Geclosporin 74436-00-3 Inquiry
VC385499 Cetirizine Methyl Ester 83881-46-3 Inquiry
VC385523 Cetirizine methyl ester dihydrochloride 83881-48-5 Inquiry
VC385501 Cetirizine diHCl 83881-52-1 Inquiry
VC385507 Deschloro Cetirizine 83881-53-2 Inquiry
VC385493 Dexchlorpheniramine Maleate EP Impurity A 86-21-5 Inquiry


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